Cas no 223420-11-9 (Cipralisant (enantiomer))

• Product Name: Cipralisant (enantiomer)
• CAS No: 223420-11-9
• MF: C₁₄H₂₀N₂
• MW: 216.322003364563
• CID: 5184418
• PubChem ID: 10512919
• Update Time: 2026-03-05

Cipralisant (enantiomer) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 5-[(1S,2S)-2-(5,5-dimethyl-1-hexyn-1-yl)cyclopropyl]-
• Cipralisant (enantiomer)
• CHEMBL354374
• DTXSID201167209
• BDBM50074632
• UNII-D65M9I0R5X
• 4-[(1S,2S)-2-(5,5-Dimethyl-hex-1-ynyl)-cyclopropyl]-1H-imidazole
• GT-2342
• GT-2331 (enantiomer)
• 223420-11-9
• 1H-Imidazole, 4-((1S,2S)-2-(5,5-dimethyl-1-hexynyl)cyclopropyl)-
• CS-0612096
• D65M9I0R5X
• (+)-GT-2331
• DA-62337
• F84657
• Q27276158
• 5-[(1S,2S)-2-(5,5-dimethylhex-1-ynyl)cyclopropyl]-1H-imidazole
• 5-[(1S,2S)-2-(5,5-Dimethyl-1-hexyn-1-yl)cyclopropyl]-1H-imidazole
• MS-23189
• CIPRALISANT ENANTIOMER
• HY-106993B
• CIPRALISANT, (+)-
• 4-((1S,2S)-2-(5,5-dimethylhex-1-ynyl)cyclopropyl)-1H-imidazole
• (1S,2S)-4-(2-(5,5-dimethylhex-1-inyl)-cyclopropyl)imidazol
• 1H-Imidazole, 5-((1S,2S)-2-(5,5-dimethyl-1-hexyn-1-yl)cyclopropyl)-
• SCHEMBL8395048

• Inchi： 1S/C14H20N2/c1-14(2,3)7-5-4-6-11-8-12(11)13-9-15-10-16-13/h9-12H,5,7-8H2,1-3H3,(H,15,16)/t11-,12-/m0/s1
• InChI Key： CVKJAXCQPFOAIN-RYUDHWBXSA-N
• SMILES： C1NC([C@H]2C[C@@H]2C#CCCC(C)(C)C)=CN=1

Computed Properties

• Exact Mass: 216.162648646g/mol
• Monoisotopic Mass: 216.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles